3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-5-morpholino-

• CAS No.: 38957-42-5
• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.30 g/mol
• IUPAC Name: 4-ethoxy-2-ethyl-5-morpholin-4-ylpyridazin-3-one
• InChI: InChI=1S/C12H19N3O3/c1-3-15-12(16)11(18-4-2)10(9-13-15)14-5-7-17-8-6-14/h9H,3-8H2,1-2H3
• InChI Key: JWWWMDJCZHCGDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=C(C=N1)N2CCOCC2)OCC

Description

3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-5-morpholino- is a chemical compound that belongs to the pyridazinone family. Pyridazinones are known for their diverse biological activities and are often studied for their potential therapeutic applications. This compound, with its unique substituents, may exhibit distinct chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-5-morpholino- typically involves the following steps:

Formation of the Pyridazinone Core: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters.

Introduction of the Ethoxy and Ethyl Groups: These groups can be introduced via alkylation reactions using ethyl halides or ethoxy-containing reagents.

Morpholino Substitution: The morpholino group can be introduced through nucleophilic substitution reactions using morpholine and suitable leaving groups.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to maximize yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-5-morpholino- can undergo various chemical reactions, including:

Oxidation: This can lead to the formation of N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can modify the pyridazinone ring or the substituents.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various alkyl, acyl, or sulfonyl groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Potential therapeutic applications, including anti-inflammatory, anti-cancer, or antimicrobial properties.

Industry: Used in the development of new materials or as intermediates in chemical manufacturing.

Mechanism of Action

The mechanism of action of 3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-5-morpholino- depends on its specific biological target. It may interact with enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact molecular targets and pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-: Lacks the morpholino group, which may result in different biological activities.

3(2H)-Pyridazinone, 4-ethoxy-5-morpholino-: Lacks the ethyl group, potentially altering its chemical reactivity and biological properties.

3(2H)-Pyridazinone, 2-ethyl-5-morpholino-: Lacks the ethoxy group, which may affect its solubility and interaction with biological targets.

Uniqueness

The presence of the ethoxy, ethyl, and morpholino groups in 3(2H)-Pyridazinone, 4-ethoxy-2-ethyl-5-morpholino- makes it unique compared to other pyridazinone derivatives. These substituents can influence its chemical reactivity, solubility, and biological activity, making it a compound of interest for further research.